Benzodioxins, also known as dibenzo-p-dioxins (DBDs), are a class of organic compounds that belong to the dioxin family. These chemicals are highly toxic and can persist in the environment for long periods due to their stability and resistance to degradation. Benzo[d]dioxins are formed through the combustion or chlorination of organic materials, and they can also be present as impurities in certain industrial processes. The term "benzo\[d\]dioxin" specifically refers to a set of nine congeners, each with a unique carbon structure, designated by numbers 1 through 9 based on their ring substitution. The most potent congener is usually identified as 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), which has been classified as a Group 1 carcinogen by the International Agency for Research on Cancer. Exposure to benzo\[d\]dioxins can occur through food chains, particularly in animals that feed on contaminated sources. These compounds have been linked to various health issues including skin lesions, liver damage, and immune system suppression. Due to their harmful effects, strict regulatory controls are in place to minimize human exposure to these toxic substances.